Cas no 146368-07-2 (1-Ethyl-2,3,3-trimethylindolenium-5-sulfonate)

• Product Name: 1-Ethyl-2,3,3-trimethylindolenium-5-sulfonate
• CAS No: 146368-07-2
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• MDL: MFCD07369396
• CID: 98372
• PubChem ID: 9903465
• Update Time: 2025-04-18

1-Ethyl-2,3,3-trimethylindolenium-5-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,3,3-trimethyl-3H-indol-1-ium-5-sulfonate
• 1-Ethyl-2,3,3-trimethylindolenium-5-sulfonate
• 1-Ethyl-2,3,3-Trimethyl-Indoleninium-5-Sulfonate
• 1-Ethyl-2,3,3-TrimethylIndoleninium-5-Sulfonate
• 1-ETHYL-2,3,3-TRIMETHYLINDOLENIUM-5-SULFATE
• 3H-Indolium, 1-ethyl-2,3,3-trimethyl-5-sulfo-, inner salt
• 1-ethyl-2,3,3-trimethyl-3H-indolium-5-sulfonate
• 1-ethyl-2,3,3-Trimethyl-5-sulfo-3H-indolium
• 1-Ethyl-2,3,3-Trimethylindolenineninium 5-Sulfone
• N-ethyl-2,3,3-trimethyl-3[H]indolium 5-sulphonate
• 1-Ethyl-2,3,3-triMethyl-5-sulfo-3H-indoliuM Inner Salt
• 3H-Indolium,1-ethyl-2,3,3-trimethyl-5-sulfo-,inner salt
• SCHEMBL41357
• CS-0188147
• AKOS015890595
• FT-0668410
• D87996
• BS-49630
• 1-ethyl-2,3,3-trimethylindol-1-ium-5-sulfonate
• 146368-07-2
• MFCD07369396
• DTXSID20432627
• BB 0262118
• DB-063659
• 3H-Indolium, 1-ethyl-2,3,3-trimethyl-5-sulfo-, inner salt; 1-Ethyl-2,3,3-trimethylindoleninium-5-sulfonate

• MDL： MFCD07369396
• Inchi： 1S/C13H17NO3S/c1-5-14-9(2)13(3,4)11-8-10(18(15,16)17)6-7-12(11)14/h6-8H,5H2,1-4H3
• InChI Key： UQVWIROBIAWZFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)C(C)=[N+]2CC)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 267.09300
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.59000
• LogP: 3.04630

1-Ethyl-2,3,3-trimethylindolenium-5-sulfonate Security Information

• HazardClass：IRRITANT